N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C15H9F3N2OS2/c16-8-1-3-10(4-2-8)22-7-13(21)19-15-20-14-11(18)5-9(17)6-12(14)23-15/h1-6H,7H2,(H,19,20,21)
• InChI Key: FTIQJQOZTCWFFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)SCC(=O)NC2=NC3=C(C=C(C=C3S2)F)F
• Molecular Formula: C15H9F3N2OS2
• Molecular Weight: 354.4 g/mol

Description

N-(4,6-difluoro-1,3-benzothiazol-2-yl)-2-[(4-fluorophenyl)sulfanyl]acetamide, commonly known as FDFTBA, is an organic compound with a wide range of potential applications in the scientific research field. It is an aromatic thiazole derivative with a unique structure that has been studied extensively in the past decades. FDFTBA has been used in various areas of research, such as organic synthesis, drug discovery, and materials science.

Scientific Research Applications

FDFTBA has been used in many areas of scientific research, including organic synthesis, drug discovery, and materials science. In organic synthesis, FDFTBA has been used as a catalyst in the synthesis of various compounds, including heterocyclic compounds and polymers. In drug discovery, FDFTBA has been used to study the mechanism of action of various drugs, as well as to develop novel drugs. In materials science, FDFTBA has been used to study the properties of various materials, such as polymers.

Mechanism of Action

Target of Action

The primary targets of this compound, also known as SR-01000913596 or SR-01000913596-1 or F2537-1589, are the REV-ERB proteins . These proteins are nuclear receptors that bind with heme, an iron-containing compound, and play a crucial role in maintaining the body’s circadian rhythms, or internal 24-hour biological clock . They also regulate gene expression and physiological rhythms .

Mode of Action

SR-01000913596 acts as a Rev-ErbA agonist . It mimics the effects of androgens on specific tissues, modulating normal metabolism processes and energy utilization in the body . All the effects observed for SR-01000913596 derive from REV-ERB (NR1D1, NR1D2) activation in the body .

Biochemical Pathways

The REV-ERBs are involved in regulating cell proliferation and neuronal differentiation in the adult brain, influencing metabolic pathways and inflammatory responses . They also have a potential role in cancer development and progression . SR-01000913596 affects the circadian behavior of mice, altering their activity and sleep patterns .

Pharmacokinetics

It is known that sr-01000913596 has good bioavailability .

Result of Action

SR-01000913596 has revealed pleiotropic biological effects across different cell types . Research also indicates that SR-01000913596 can inhibit certain immune responses . It has been referred to as “exercise in a bottle” due to its effects on metabolism and energy utilization .

Advantages and Limitations for Lab Experiments

The use of FDFTBA in laboratory experiments has several advantages. First, the compound is relatively inexpensive and can be easily synthesized. Second, the compound is relatively stable and can be stored for long periods of time. Finally, the compound has a low toxicity, making it safe to use in laboratory experiments. However, there are some limitations to the use of FDFTBA in laboratory experiments. First, the compound is not soluble in water, which can limit its use in certain experiments. Second, the compound is not very soluble in organic solvents, which can also limit its use in certain experiments.

Future Directions

There are many potential future directions for the use of FDFTBA in scientific research. First, the compound could be used in the development of new drugs and materials. Second, the compound could be used to study the mechanism of action of various drugs and materials. Third, the compound could be used to study the biochemical and physiological effects of various drugs and materials. Finally, the compound could be used to study the structure and properties of various materials.

Synthesis Methods

FDFTBA can be synthesized through a variety of methods. The most common method of synthesis is from the reaction of 4-fluorobenzaldehyde with thiourea in the presence of aqueous sodium hydroxide. This reaction yields the desired product in high yields and is relatively straightforward. Other methods of synthesis include the reaction of 4-fluorobenzaldehyde with 2-aminothiophenol in the presence of sodium hydroxide, the reaction of 4-fluorobenzaldehyde with thiosemicarbazide in the presence of sodium hydroxide, and the reaction of 4-fluorobenzaldehyde with thiocyanate in the presence of sodium hydroxide.